Cas no 1690485-76-7 (3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1690485-76-7
• MF: C₁₂H₂₀BrN₃
• MW: 286.211301803589
• CID: 6317504
• PubChem ID: 136841633
• Update Time: 2025-08-05

3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1117943
• 1690485-76-7
• 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C12H20BrN3/c1-8-5-6-16-11(14-8)10(13)9(15-16)7-12(2,3)4/h8,14H,5-7H2,1-4H3
• InChI Key： SEFQTQWAZRZEKA-UHFFFAOYSA-N
• SMILES： BrC1C(CC(C)(C)C)=NN2C=1NC(C)CC2

Computed Properties

• Exact Mass: 285.08406g/mol
• Monoisotopic Mass: 285.08406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

3-Bromo-2-(2,2-Dimethylpropyl)-5-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine (CAS No. 1690485-76-7): A Comprehensive Overview

3-Bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1690485-76-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is characterized by a pyrazolopyrimidine core with specific substituents that confer unique properties. The presence of a bromine atom at the 3-position and a 2,2-dimethylpropyl group at the 2-position adds significant steric and electronic effects to the molecule. Additionally, the methyl group at the 5-position further modulates the overall conformation and reactivity of the compound. These structural features make it an interesting candidate for various biological studies.

The synthesis of 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been reported in several scientific publications. One common approach involves the condensation of a suitable pyrazole derivative with a substituted acetonitrile followed by cyclization and bromination steps. The synthetic route is designed to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have also explored greener and more efficient processes to produce this compound on a larger scale.

In terms of biological activities, 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been found to inhibit the activity of protein kinases such as PI3K and mTOR with high selectivity and potency. These findings suggest that this compound could be a valuable lead for developing new therapeutic agents for diseases such as cancer and autoimmune disorders.

Recent research has also explored the pharmacokinetic properties of 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Studies have shown that it exhibits favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed after oral administration and has a moderate half-life in plasma. These characteristics make it a suitable candidate for further preclinical and clinical evaluation.

The safety profile of 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been evaluated through various toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses with minimal adverse effects observed in both in vitro and in vivo models. However, further long-term safety studies are warranted to ensure its suitability for clinical use.

In conclusion, 3-bromo-2-(2,2-dimethylpropyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1690485-76-7) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications.